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Compound of Interest |

Compound Name: AM-211 sodium
CAS No.: 1263077-74-2
Cat. No.: B605371
. J

Technical Bulletin: AM-211 Sodium Storage &
Handling

Compound ID: AM-211 Sodium (CAS 1263077-74-2) Classification: Selective DP2 (CRTH2)
Antagonist Molecular Weight: 522.5 g/mol

Core Storage Directives (The Thermodynamics of
Stability)

The sodium salt form of AM-211 confers improved aqueous solubility compared to the free
acid, but this ionic nature introduces hygroscopicity. The primary threat to long-term stability is
not just thermal degradation, but moisture-induced hydrolysis and protonation reversion.

Long-Term Preservation Protocol

To maximize shelf-life (2+ years), adhere to this self-validating storage system:
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State Temperature Atmosphere Container Type Critical Action

Desiccate: Store
inside a
] secondary
N ] Inert Gas Amber Glass Vial ) ]
Lyophilized Solid  -20°C (Preferred) ) container with
(Argon/N2) (Teflon-lined cap) ] -
active silica gel
or molecular

sieves.

Aliquot: Single-

use volumes to
Stock Solution 80°C Inert Gas Polypropylene prevent freeze-
(DMSO) Overlay Cryovial thaw

crystallization

cycles.

Immediate Use:
Unstable >24
Working Solution ) hours due to
+4°C Ambient Eppendorf/Glass ]
(Aqueous) potential pH-
driven

precipitation.

The "Equilibration Rule" (Crucial Step)

Never open a cold vial of AM-211 Sodium immediately upon removal from the freezer.

¢ Mechanism: The temperature differential causes immediate condensation of atmospheric
moisture onto the hygroscopic salt. This moisture initiates hydrolysis and can cause the
powder to become "gummy,” making accurate weighing impossible.

e Protocol: Allow the vial to sit at room temperature (inside its desiccated secondary container)
for 30—-45 minutes before breaking the seal.

Reconstitution & Solubility Intelligence
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AM-211 Sodium is an amphiphilic salt. While the sodium ion aids dissolution, the core
structure (biphenyl backbone) remains highly lipophilic.

Solvent Selection Matrix

e Primary Solvent:DMSO (Dimethyl Sulfoxide).

o Target Concentration: Up to 20-50 mg/mL.

o Why: DMSO solvates the lipophilic core while accommodating the ionic charge.
e Secondary Solvent:Ethanol.

o Note: Lower solubility limit than DMSO; use only if DMSO is contraindicated for your
assay.

e Aqueous Buffers (PBS/Saline):
o Direct Dissolution:NOT RECOMMENDED.

o Protocol: Dissolve in DMSO first, then dilute into the buffer.

The "pH Trap" (Troubleshooting Precipitation)

Users often report precipitation when adding the stock solution to cell culture media.

o Cause: AM-211 Sodium is the salt of a weak acid. Cell culture media (pH 7.2-7.4) can
protonate the carboxylate group, converting the soluble salt back into the insoluble free acid
(AM-211).[1]

e Prevention:

o Keep the final DMSO concentration < 0.1% to avoid cytotoxicity, but high enough to
maintain solubility.

o If using high concentrations (>10 uM), use a carrier molecule like BSA (Bovine Serum
Albumin) or Cyclodextrin in the media to sequester the lipophilic tail and prevent
precipitation.
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Mechanism of Action & Experimental Logic[2]

Understanding the pathway is essential for designing controls. AM-211 functions by
competitively blocking the DP2 (CRTH2) receptor, preventing PGD2-mediated chemotaxis and

cytokine release.

Signaling Pathway Visualization

The following diagram illustrates the intervention point of AM-211 within the G-protein coupled

receptor pathway.
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Figure 1: Pharmacological intervention of AM-211 Sodium.[2] The compound competitively
antagonizes the DP2 receptor, preventing Gi/o-mediated calcium flux and downstream
inflammatory responses.

Troubleshooting Guide (FAQ)
Q1: My stock solution in DMSO has turned from clear to slightly yellow. Is it still good?

o Diagnosis: This indicates mild oxidative degradation. The biphenyl core is susceptible to
oxidation over time, especially if the headspace in the vial was air instead of nitrogen.

¢ Action: Check the absorbance spectra. If the shift is minor, it may still be usable for
qualitative assays. For quantitative IC50 determination, discard and prepare fresh stock.

Q2: | see a fine white precipitate immediately after adding AM-211 stock to my PBS buffer.

o Diagnosis: "Salting out" or pH-driven protonation. You likely exceeded the solubility limit of
the free acid form at neutral pH.

e Solution:
o Vortex immediately upon addition.
o Warm the buffer to 37°C before adding the stock.

o Ensure your DMSO stock concentration is high enough that you are adding a very small
volume (e.g., 1:1000 dilution) to minimize solvent shock.

Q3: Can | store the sodium salt in aqueous solution at -20°C?
o Diagnosis: High Risk.

o Action:No. Freeze-thaw cycles in aqueous buffers (especially phosphate buffers) cause
significant pH shifts during the freezing process (eutectic crystallization), which can
irreversibly precipitate the compound or hydrolyze the salt. Always store as a DMSO stock or
lyophilized powder.

Q4: How do | verify the integrity of the compound without HPLC?
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e Field Test: TLC (Thin Layer Chromatography) can provide a quick check.
o Mobile Phase: Dichloromethane:Methanol (9:1).
o Visualization: UV light (254 nm).

o Result: You should see a single distinct spot. Smearing or multiple spots indicates
hydrolysis or oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605371#best-practices-for-long-term-storage-of-am-
211-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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